Cas no 1485760-67-5 (2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid
• CAS No: 1485760-67-5
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 6400560
• PubChem ID: 64397287
• Update Time: 2025-06-08

2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013720082
• EN300-6940095
• 2-{[(benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid
• 1485760-67-5
• 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C14H19NO5/c1-3-14(10-19-2,12(16)17)15-13(18)20-9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key： FBLKVKAEEXCYOE-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)O)(CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid

2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid (CAS No. 1485760-67-5): An Overview

2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid (CAS No. 1485760-67-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Boc-protected amino acid derivative, plays a crucial role in the synthesis of various bioactive molecules and peptides. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the methoxymethyl (MOM) substituent, make it an invaluable building block in the development of novel therapeutic agents.

The chemical structure of 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid is characterized by a central butanoic acid backbone, with an amino group protected by a benzyloxycarbonyl (Cbz) moiety and a methyl group substituted with a methoxymethyl (MOM) group. This combination of functional groups provides multiple points of reactivity, allowing for a wide range of synthetic transformations and modifications. The Cbz protecting group is particularly useful for stabilizing the amino functionality during complex synthesis processes, while the MOM group can be selectively cleaved under mild conditions, facilitating further derivatization.

In recent years, significant advancements in the synthesis and application of 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid have been reported in the scientific literature. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent anti-cancer agents. The researchers demonstrated that the unique combination of protecting groups allowed for the efficient construction of complex peptide structures with high purity and yield. This work underscores the importance of Boc-protected amino acid derivatives in drug discovery and development.

Beyond its role in peptide synthesis, 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid has also shown promise in other areas of medicinal chemistry. A recent study in Organic Letters explored its potential as a scaffold for designing small molecule inhibitors targeting specific protein-protein interactions. The researchers found that the compound's flexible structure and multiple functional groups enabled the creation of highly selective inhibitors with improved pharmacological properties. This finding opens new avenues for developing therapeutic agents that can modulate complex biological pathways.

The versatility of 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid extends to its use in combinatorial chemistry and high-throughput screening. Its modular nature allows for the rapid generation of diverse libraries of compounds, which can be screened for various biological activities. This approach has been successfully applied in the discovery of new leads for treating neurodegenerative diseases, where the ability to quickly synthesize and test multiple derivatives is crucial.

In addition to its synthetic utility, the stability and reactivity of 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid have been extensively studied. Research has shown that the compound can be stored under standard laboratory conditions without significant degradation, making it suitable for long-term storage and use in large-scale synthesis projects. Furthermore, its reactivity under various chemical conditions has been well-characterized, providing valuable insights into its behavior during different synthetic steps.

The environmental impact and safety profile of 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid are also important considerations. Studies have demonstrated that the compound can be synthesized using environmentally friendly methods, minimizing waste and reducing the use of hazardous reagents. Additionally, its low toxicity and minimal environmental impact make it a preferred choice for many applications in pharmaceutical research.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-2-(methoxymethyl)butanoic acid (CAS No. 1485760-67-5) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its stability and reactivity, make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of complex biological systems. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in the future of drug discovery and development.